Cas no 1261844-15-8 (Ethyl 6-chloro-4-methoxynicotinate)

• Product Name: Ethyl 6-chloro-4-methoxynicotinate
• CAS No: 1261844-15-8
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 5746010
• PubChem ID: 121231821
• Update Time: 2025-11-05

Ethyl 6-chloro-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl6-chloro-4-methoxynicotinate
• 1261844-15-8
• SCHEMBL20330955
• Ethyl 6-chloro-4-methoxynicotinate
• 6-Chloro-4-methoxy-nicotinic acid ethyl ester

• Inchi： 1S/C9H10ClNO3/c1-3-14-9(12)6-5-11-8(10)4-7(6)13-2/h4-5H,3H2,1-2H3
• InChI Key： SCODEQGVODZIIN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)C(=O)OCC)OC

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.4Ų

Additional information on Ethyl 6-chloro-4-methoxynicotinate

Ethyl 6-chloro-4-methoxynicotinate: A Comprehensive Overview

Ethyl 6-chloro-4-methoxynicotinate, identified by the CAS number 1261844-15-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, a key component in various biological processes. The structure of Ethyl 6-chloro-4-methoxynicotinate includes a nicotinate moiety with substituents at positions 6 and 4, specifically a chlorine atom and a methoxy group, respectively. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of Ethyl 6-chloro-4-methoxynicotinate involves multi-step organic reactions, often starting from nicotinic acid derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research and potential commercial applications. The use of modern catalytic systems and green chemistry principles has further enhanced the sustainability of its production processes.

Research into the chemical properties of Ethyl 6-chloro-4-methoxynicotinate has revealed its stability under various conditions, as well as its reactivity towards common organic transformations. For instance, studies have shown that the compound undergoes nucleophilic substitution reactions efficiently, particularly under basic conditions. This reactivity is attributed to the electron-withdrawing effects of the chlorine and methoxy groups, which activate specific positions on the molecule for further functionalization.

In terms of biological activity, Ethyl 6-chloro-4-methoxynicotinate has been explored for its potential as a pharmacological agent. Recent studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involving nicotinic acid receptors. This makes it a promising candidate for drug development in areas such as inflammation, neurodegenerative diseases, and metabolic disorders. Additionally, the compound has shown selectivity towards certain receptor subtypes, which is a desirable trait for therapeutic agents aiming to minimize off-target effects.

The application of Ethyl 6-chloro-4-methoxynicotinate extends beyond pharmacology into materials science. Researchers have investigated its use as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The ability to form stable coordination bonds with metal ions makes this compound valuable for constructing porous materials with applications in gas storage and catalysis.

From an environmental perspective, understanding the fate and transport of Ethyl 6-chloro-4-methoxynicotinate in natural systems is crucial for assessing its potential ecological impact. Studies have indicated that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This information is essential for ensuring safe handling and disposal practices during industrial processes involving this compound.

In conclusion, Ethyl 6-chloro-4-methoxynicotinate, CAS No. 1261844-15-8, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in the years to come.